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Compound of Interest
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Cat. No.: B1667646 Get Quote

Essential Safety Protocols for Handling Aspisol
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides comprehensive guidance on the necessary personal

protective equipment (PPE), handling procedures, and disposal methods for Aspisol (DL-

Lysine Acetylsalicylic Acid). Adherence to these protocols is critical to mitigate risks and ensure

a safe working environment.

Aspisol, a salt of acetylsalicylic acid and lysine, is classified as harmful if swallowed and can

cause skin and eye irritation.[1][2][3] The primary hazards are associated with the

acetylsalicylic acid component.[3][4] DL-Lysine, the other component, is not classified as a

hazardous substance. Therefore, the following safety precautions are largely based on the

properties of acetylsalicylic acid.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required PPE for handling Aspisol, particularly in its powdered form.
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PPE Category Item Specifications

Hand Protection Gloves
Nitrile rubber gloves are

recommended.

Eye Protection Safety Glasses/Goggles

Safety glasses with side-

shields or chemical safety

goggles conforming to EU

Standard EN166 or OSHA's

eye and face protection

regulations in 29 CFR

1910.133.[1][5]

Respiratory Protection Respirator

For operations that may

generate dust, a NIOSH-

approved N95 (US) or type P1

(EN 143) dust mask or a full-

face particle respirator type

N100 (US) or type P3 (EN 143)

is recommended.[1][4]

Body Protection Lab Coat/Protective Clothing

A standard lab coat or

protective clothing should be

worn to prevent skin contact.

[1][4]

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure and

accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder form to avoid dust generation.[1][2][3]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in areas where Aspisol is handled.[1]
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Wash hands thoroughly after handling the substance.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][5]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Seek immediate medical

attention.[1]

Inhalation

If inhaled, move the person to fresh air. If

breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[1][4]

Skin Contact

In case of skin contact, immediately wash the

affected area with soap and plenty of water.

Remove contaminated clothing. If irritation

persists, seek medical attention.[1][2]

Eye Contact

In case of eye contact, immediately flush the

eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[1][5]

Accidental Release: In case of a spill, avoid generating dust.[1][2] Wear appropriate PPE,

including respiratory protection.[2][4] Carefully sweep or vacuum the spilled material and place

it into a suitable, closed container for disposal.[1][2]
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Disposal Plan
Proper disposal of Aspisol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Dispose of waste Aspisol in accordance with local, state, and federal regulations.

It is recommended to use a licensed professional waste disposal service.[1][2]

Do not dispose of Aspisol with household garbage or allow it to enter the sewage system.[1]

[5]

Empty containers should be treated as hazardous waste and disposed of accordingly.[1]

Safety Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Aspisol from

receipt to disposal.
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Caption: Logical workflow for the safe handling of Aspisol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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